3,3-Difluoroazetidine
Overview
Description
3,3-Difluoroazetidine is a fluorinated heterocyclic compound with the chemical formula C₃H₅F₂N . It belongs to the class of azetidines , which are four-membered ring structures containing three carbon atoms and one nitrogen atom. The presence of two fluorine substituents on the 3-position of the azetidine ring enhances its lipophilicity and solvent processability .
Synthesis Analysis
The synthesis of this compound involves various methods, including fluorination reactions . Researchers have explored routes such as direct fluorination , cyclization , and functional group transformations to obtain this compound. Detailed synthetic procedures and optimization strategies are documented in the literature .
Molecular Structure Analysis
The molecular structure of this compound consists of a four-membered ring with two fluorine atoms attached to one of the carbon atoms. The hydrochloride salt form is commonly encountered in experimental work. The empirical formula for this compound hydrochloride is C₃H₅F₂N · HCl , and its molecular weight is approximately 129.54 g/mol .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including nucleophilic substitutions , ring-opening reactions , and functional group transformations . Researchers have explored its reactivity in the context of medicinal chemistry , catalysis , and materials science . The specific reactions and their mechanisms are well-documented in the literature .
Physical And Chemical Properties Analysis
Mechanism of Action
The precise mechanism of action for 3,3-Difluoroazetidine depends on its specific application. In drug discovery, it may act as a building block for designing novel compounds with desired properties. Its lipophilic nature and unique structural features contribute to its potential biological activities. Further studies are needed to elucidate specific targets and pathways .
Future Directions
Researchers should explore the potential applications of 3,3-Difluoroazetidine in drug discovery , materials science , and catalysis . Investigating its reactivity, biological activities, and structural modifications will pave the way for innovative uses. Additionally, understanding its interactions with biological targets and pathways will guide future research .
properties
IUPAC Name |
3,3-difluoroazetidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5F2N/c4-3(5)1-6-2-3/h6H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUHVRXKSQHIZNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
93.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,2,3,4,4a,9a-Hexahydrobenzofuro[2,3-c]pyridine](/img/structure/B3193081.png)
